Emerging trends in direct air capture of CO2: a review of technology options targeting net-zero emissions
RSC Advances Pub Date: 2023-02-15 DOI: 10.1039/D2RA07940B
Abstract
The increasing concentration of carbon dioxide (CO2) in the atmosphere has compelled researchers and policymakers to seek urgent solutions to address the current global climate change challenges. In order to keep the global mean temperature at approximately 1.5 °C above the preindustrial era, the world needs increased deployment of negative emission technologies. Among all the negative emissions technologies reported, direct air capture (DAC) is positioned to deliver the needed CO2 removal in the atmosphere. DAC technology is independent of the emissions origin, and the capture machine can be located close to the storage or utilization sites or in a location where renewable energy is abundant or where the price of energy is low-cost. Notwithstanding these inherent qualities, DAC technology still has a few drawbacks that need to be addressed before the technology can be widely deployed. As a result, this review focuses on emerging trends in direct air capture (DAC) of CO2, the main drivers of DAC systems, and the required development for commercialization. The main findings point to undeniable facts that DAC's overall system energy requirement is high, and it is the main bottleneck in DAC commercialization.
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